Cas no 916256-65-0 (6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine)

• Product Name: 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine
• CAS No: 916256-65-0
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD09863428
• CID: 1966377
• PubChem ID: 15980041
• Update Time: 2025-11-02

6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine
• SureCN974117
• AGN-PC-00QP58
• AC1Q2Q25
• CTK5I8978
• MolPort-005-311-716
• AG-A-89164
• 6-bromo-2-methyl-Pyrazolo[1,5-a]pyrimidine
• JUWPPXBKRXAJMY-UHFFFAOYSA-N
• STL415172
• PB20428
• Pyrazolo[1,5-a]pyrimidine,6-bromo-2-methyl-
• Pyrazolo[1,5-a]pyrimidine, 6-bromo-2-methyl-
• 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine (ACI)
• DA-36471
• AKOS009175850
• CS-0050290
• EN300-30838
• BS-13469
• 916256-65-0
• SY097090
• MFCD09863428
• SCHEMBL974117
• Z317025086
• DTXSID10580565

• MDL： MFCD09863428
• Inchi： 1S/C7H6BrN3/c1-5-2-7-9-3-6(8)4-11(7)10-5/h2-4H,1H3
• InChI Key： JUWPPXBKRXAJMY-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(=CC(C)=N2)N=C1

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.4

Experimental Properties

• Melting Point: 137-138℃
• Sensitiveness: Light Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine

Recent Advances in the Study of 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine (CAS: 916256-65-0) in Chemical Biology and Pharmaceutical Research

6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine (CAS: 916256-65-0) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the pyrazolopyrimidine family, which is known for its diverse pharmacological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. The bromo and methyl substituents on the pyrazolopyrimidine scaffold enhance its reactivity and make it a valuable intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its potential as a building block for the development of novel kinase inhibitors, particularly targeting protein kinases involved in cancer progression and inflammatory diseases.

One of the key findings in recent research is the role of 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine in the inhibition of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. Preclinical studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against CDK2 and CDK4, making them promising candidates for anticancer therapy. Additionally, its ability to modulate other signaling pathways, such as the PI3K/AKT/mTOR axis, has further expanded its therapeutic potential.

In the context of drug development, 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine has been utilized as a key intermediate in the synthesis of several investigational drugs. For instance, it has been incorporated into the structure of small-molecule inhibitors targeting receptor tyrosine kinases (RTKs), which are implicated in various cancers. The compound's versatility and ease of functionalization have made it a popular choice for medicinal chemists aiming to design and optimize new drug candidates.

Despite its promising applications, challenges remain in the large-scale production and formulation of 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine. Researchers are actively investigating greener and more efficient synthetic routes to address these issues. Furthermore, ongoing studies are focused on elucidating the compound's pharmacokinetic and toxicological profiles to ensure its safety and efficacy in clinical settings.

In conclusion, 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine (CAS: 916256-65-0) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutics. Continued research efforts are expected to uncover additional applications and optimize its use in drug discovery and development.